Tetrabutylammonium hexafluorophosphate

Description

What is Tetrabutylammonium Hexafluorophosphate?

Tetrabutylammonium hexafluorophosphate, chemical formula $C_{16}H_{36}F_6NP$
, is a salt with the formula NBu~4~PF~6~ . It appears as a white, crystalline powder and is highly soluble in polar organic solvents like acetone and acetonitrile . Tetrabutylammonium hexafluorophosphate is also known as TBAPF6 or TBAHP .

Uses

Tetrabutylammonium hexafluorophosphate is used in various applications :

• Electrolyte in Non-Aqueous Electrochemistry: Due to its chemical inertness over a wide potential range and high solubility in polar organic solvents, it serves as a supporting electrolyte in non-aqueous electrochemistry .

• Synthesis of Thiazole Derivatives: It facilitates the synthesis of thiazole derivatives through the condensation of substituted α-haloketones and thioamides/thiourea .

• Supporting Electrolyte in Cyclic Voltammetric Studies .

• Reactant in Fluorescent Nanofibrous Sensing Films: Used in the creation of sensing films designed to detect nitro-explosive vapors .

• Formation of Cyclic Disulfide Moiety: It serves as a supporting electrolyte in the formation of the cyclic disulfide moiety of 3,5-diimido-1,2-dithiolane derivatives through S-S coupling of dithioanilides .

• Doping Agent in Organic Light Emitting Diodes: Improves the performance of organic light emitting diodes .

Safety and Handling

Tetrabutylammonium hexafluorophosphate is classified as harmful . It can cause irritation to the eyes, skin, and respiratory system . Ingestion may also be harmful .

Precautionary measures:

• Wear protective gear, including eye protection and gloves .

• Ensure adequate ventilation to avoid respiratory irritation .

Purification Methods

To ensure its effectiveness, especially in sensitive electrochemical experiments, Tetrabutylammonium hexafluorophosphate is often purified . Common methods include:

• Recrystallization from saturated ethanol/water, followed by drying in a vacuum at 70°C for 10 hours .

• Recrystallization three times from absolute ethanol, then drying in a drying pistol under vacuum at the boiling point of toluene for 2 days .

• CAS No.: 3109-63-5
• Product Name: Tetrabutylammonium hexafluorophosphate
• Molecular Formula: C16H36F6NP
• Molecular Weight: 387.43 g/mol
• IUPAC Name: tetrabutylazanium;hexafluorophosphate
• Standard InChI: InChI=1S/C16H36N.F6P/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-7(2,3,4,5)6/h5-16H2,1-4H3;/q+1;-1
• Standard InChIKey: BKBKEFQIOUYLBC-UHFFFAOYSA-N
• SMILES: CCCC[N+](CCCC)(CCCC)CCCC.F[P-](F)(F)(F)(F)F
• Canonical SMILES: CCCC[N+](CCCC)(CCCC)CCCC.F[P-](F)(F)(F)(F)F
• Synonyms: tetra-n-butylammonium dodecylsulfate; tetra-n-butylammonium hexafluorophosphate; tetrabutylammonium; tetrabutylammonium azide; tetrabutylammonium bromide; tetrabutylammonium chloride; tetrabutylammonium cyanide; tetrabutylammonium fluoride; tetrabutylammonium hydrogen sulfate; tetrabutylammonium hydroxide; tetrabutylammonium iodide; tetrabutylammonium monophosphate; tetrabutylammonium nitrate; tetrabutylammonium perchlorate; tetrabutylammonium sulfate; tetrabutylammonium sulfate (1:1), sodium salt
• PubChem Compound: 165075
• Last Modified: Aug 15 2023